(2S,3R,4S,5S,6R)-2-[4-[[(3S,4R,5S)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)oxolan-3-yl]methyl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol

• IUPAC Name: (2S,3R,4S,5S,6R)-2-[4-[[(3S,4R,5S)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)oxolan-3-yl]methyl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C26H34O12/c1-34-18-8-14(4-5-16(18)29)24-15(10-27)26(33,12-36-24)9-13-3-6-17(19(7-13)35-2)37-25-23(32)22(31)21(30)20(11-28)38-25/h3-8,15,20-25,27-33H,9-12H2,1-2H3/t15-,20-,21-,22+,23-,24-,25-,26-/m1/s1
• InChI Key: SXGSYHDLSPXCMU-CTQTXEDXSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CC2(COC(C2CO)C3=CC(=C(C=C3)O)OC)O)OC4C(C(C(C(O4)CO)O)O)O
• Isomeric SMILES: COC1=C(C=CC(=C1)C[C@]2(CO[C@@H]([C@H]2CO)C3=CC(=C(C=C3)O)OC)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O
• Molecular Formula: C26H34O12
• Molecular Weight: 538.5 g/mol

Description

This molecule, due to its complex structure, is involved in a variety of chemical reactions and possesses unique physical and chemical properties. Its synthesis involves multi-step organic reactions that yield a compound with specific stereochemistry and functional groups.

Synthesis Analysis

The synthesis of related complex organic molecules often involves condensation reactions, as seen in the study by Mamedov et al. (2008), where diethyl 2,4,6-trioxoheptanedioate reacted with 4-methoxy-2-(4-methylphenyliminomethyl)-phenol in acetone, resulting in a compound as a mixture of diastereoisomers, showcasing the intricacy of synthesizing complex molecules with multiple chiral centers (Mamedov et al., 2008).

Molecular Structure Analysis

The molecular structure of such compounds is often elucidated using X-ray crystallography, which provides detailed information about the arrangement of atoms within the molecule. For instance, the study by Li et al. (2001) on a similarly complex compound synthesized and crystallized revealed the configuration of its chiral centers through crystallographic analysis (Li et al., 2001).

Chemical Reactions and Properties

The chemical reactivity of such molecules is influenced by their functional groups and molecular structure. For example, Pimenova et al. (2003) described the synthesis and reactions of a compound involving nucleophilic substitution reactions, highlighting the influence of the molecule's structure on its reactivity and the types of chemical transformations it can undergo (Pimenova et al., 2003).

Physical Properties Analysis

The physical properties of complex organic molecules, such as melting points, solubility, and crystalline structure, are crucial for understanding their behavior in different environments. Studies like those by Koşar et al. (2011), which involve characterizing the physical properties of complex molecules using techniques like infrared spectroscopy and X-ray diffraction, provide insights into how these properties are influenced by molecular structure (Koşar et al., 2011).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, are essential for the application of complex organic molecules. For example, the study by Gabriele et al. (2000) on the palladium-catalyzed synthesis of related compounds illustrates how catalysis can be used to influence the chemical properties of such molecules, leading to the formation of products with specific characteristics (Gabriele et al., 2000).

Scientific Research Applications

Solubility Studies

• The solubilities of various saccharides, including compounds structurally similar to (2S,3R,4S,5S,6R)-2-[4-[[(3S,4R,5S)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)oxolan-3-yl]methyl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol, were determined in ethanol-water mixtures. Understanding the solubility behavior of such compounds is essential in various scientific fields, including pharmaceuticals and chemistry (Gong et al., 2012).

Chemical Synthesis and Preparation

• Research focused on the synthesis of complex molecules with a structure related to this compound. This highlights the importance of developing new methods for the efficient synthesis of complex molecules (Liu et al., 2008).

Analytical Techniques

• Advanced analytical techniques have been developed for the determination of compounds structurally similar to this compound in various pharmaceutical products. This underscores the importance of precise and reliable analytical methods in drug quality control (Danao, 2021).

Mechanism of Action

Olivil 4’-O-glucoside, also known as (2S,3R,4S,5S,6R)-2-[4-[[(3S,4R,5S)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)oxolan-3-yl]methyl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol, is a natural compound with a variety of biological activities . This article will discuss its mechanism of action, including its targets, mode of action, biochemical pathways, pharmacokinetics, results of action, and the influence of environmental factors on its action.

Target of Action

It is known to exhibit anti-inflammatory and moisturizing properties , suggesting that it may interact with targets involved in inflammatory responses and skin hydration.

Mode of Action

Its anti-inflammatory properties suggest that it may interact with targets to inhibit the inflammatory process . Its moisturizing properties indicate that it may enhance the moisture-retaining ability of the skin barrier .

Biochemical Pathways

Given its anti-inflammatory and moisturizing properties, it is likely to affect pathways related to inflammation and skin hydration .

Result of Action

Its known properties suggest that it can inhibit the inflammatory process and enhance the moisture-retaining ability of the skin barrier .